Cas no 57045-19-9 (2-Propenoyl chloride, 3-(4-heptylphenyl)-)

• Product Name: 2-Propenoyl chloride, 3-(4-heptylphenyl)-
• CAS No: 57045-19-9
• MF: C₁₆H₂₁ClO
• MW: 264.790343999863
• CID: 346784
• PubChem ID: 54198035
• Update Time: 2025-04-19

2-Propenoyl chloride, 3-(4-heptylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoyl chloride, 3-(4-heptylphenyl)-
• 3-(4-heptylphenyl)prop-2-enoyl chloride
• PNGABSLKIWVPMN-UHFFFAOYSA-N
• 57045-19-9
• p-n-heptylcinnamic acid chloride
• DTXSID50709713

• Inchi： 1S/C16H21ClO/c1-2-3-4-5-6-7-14-8-10-15(11-9-14)12-13-16(17)18/h8-13H,2-7H2,1H3
• InChI Key： PNGABSLKIWVPMN-UHFFFAOYSA-N
• SMILES： ClC(C=CC1C=CC(=CC=1)CCCCCCC)=O

Computed Properties

• Exact Mass: 264.12823
• Monoisotopic Mass: 264.1280930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07